Cas no 1523258-30-1 (N-(3-methylthiophen-2-yl)methylhydroxylamine)

• Product Name: N-(3-methylthiophen-2-yl)methylhydroxylamine
• CAS No: 1523258-30-1
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 6148482
• PubChem ID: 10630612
• Update Time: 2025-05-19

N-(3-methylthiophen-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-methylthiophen-2-yl)methylhydroxylamine
• 1523258-30-1
• EN300-1855527
• N-[(3-methylthiophen-2-yl)methyl]hydroxylamine
• AKOS021005334
• SCHEMBL23803525

• Inchi： 1S/C6H9NOS/c1-5-2-3-9-6(5)4-7-8/h2-3,7-8H,4H2,1H3
• InChI Key： HOKBGDRBWPANLS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CNO

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-(3-methylthiophen-2-yl)methylhydroxylamine

N-(3-Methylthiophen-2-yl)Methylhydroxylamine: A Comprehensive Overview

The compound N-(3-methylthiophen-2-yl)methylhydroxylamine (CAS No. 1523258-30-1) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of hydroxylamines, which are widely used as reducing agents, intermediates in organic synthesis, and in the preparation of pharmaceuticals. The methylhydroxylamine moiety in this compound contributes to its reactivity and versatility, making it a valuable tool in modern chemistry.

The structure of N-(3-methylthiophen-2-yl)methylhydroxylamine consists of a methyl group attached to the hydroxylamine group (-NHOH), which is further connected to a thiophene ring substituted with a methyl group at the 3-position. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, imparts unique electronic properties to the molecule. This combination of functional groups makes the compound highly reactive and suitable for various transformations in organic synthesis.

Recent studies have highlighted the importance of hydroxylamines like N-(3-methylthiophen-2-yl)methylhydroxylamine in the synthesis of bioactive compounds. For instance, researchers have explored its role in the preparation of heterocyclic compounds, which are crucial components of many pharmaceutical agents. The ability of this compound to act as a nucleophile or electrophile depending on reaction conditions makes it a versatile building block in organic chemistry.

One of the most promising applications of N-(3-methylthiophen-2-yl)methylhydroxylamine is in the field of medicinal chemistry. Its ability to form stable imines and hydrazones has been exploited in the development of new drug candidates. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of N-(3-methylthiophen-2-yl)methylhydroxylamine involves a multi-step process that typically starts with the preparation of the thiophene derivative followed by substitution reactions to introduce the hydroxylamine group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For instance, the use of transition metal catalysts has enabled selective transformations, reducing side reactions and improving yields.

In addition to its synthetic applications, N-(3-methylthiophen-2-yl)methylhydroxylamine has been studied for its potential as a reducing agent in organic reactions. Its ability to reduce carbonyl groups to alcohols or aldehydes under mild conditions makes it an attractive alternative to traditional reducing agents like sodium borohydride. This property has been particularly useful in the synthesis of complex molecules where selectivity is crucial.

Recent research has also focused on the biological activity of N-(3-methylthiophen-2-yl)methylhydroxylamine and its derivatives. Studies have shown that certain analogs exhibit potent inhibitory effects on enzymes involved in cancer progression, suggesting their potential as anticancer agents. Furthermore, investigations into its pharmacokinetic properties have provided valuable insights into its bioavailability and metabolic pathways, paving the way for further drug development.

The versatility of N-(3-methylthiophen-2-yl)methylhydroxylamine extends to its use in materials science. Its ability to form stable coordination complexes with transition metals has led to its application in catalysis and materials synthesis. For example, it has been used as a ligand in homogeneous catalysis for alkene epoxidation and other transformations, demonstrating its potential in green chemistry.

In conclusion, N-(3-methylthiophen-2-yl)methylhydroxylamine (CAS No. 1523258-30-1) is a multifaceted compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.